2-(2-Bromocyclopropyl)propan-2-ol

• Molecular Formula: C6H11BrO
• Molecular Weight: 179.05 g/mol
• SMILES: CC(C)(C1CC1Br)O
• InChI: InChI=1S/C6H11BrO/c1-6(2,8)4-3-5(4)7/h4-5,8H,3H2,1-2H3
• InChIKey: DMZSQXLWJAJGED-UHFFFAOYSA-N

2-(2-Bromocyclopropyl)propan-2-ol: Core Physicochemical and Structural Profile for Procurement Evaluation

2-(2-Bromocyclopropyl)propan-2-ol (CAS: 1824408-74-3) is a C6H11BrO cyclopropyl alcohol featuring a tertiary carbinol center directly bonded to a bromocyclopropane ring. The compound possesses a molecular weight of 179.05 g/mol and is characterized by a single hydrogen bond donor, a single hydrogen bond acceptor, and a low topological polar surface area (TPSA) of 20.2 Ų . The bromocyclopropane substructure introduces significant ring strain (~27.5 kcal/mol) and electrophilic reactivity at the bromine-bearing carbon, while the gem-dimethyl carbinol group provides steric bulk and modulates nucleophilic behavior [1]. This unique combination of a strained three-membered ring, a leaving group (Br), and a tertiary alcohol moiety renders the compound a versatile building block for stereoselective transformations and medicinal chemistry applications [2].

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Electrophilic handle Strained bromocyclopropane (~27.5 kcal/mol) for nucleophilic substitution

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Steric control Gem-dimethyl tertiary alcohol shields carbinol face

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Stereochemical definition (1S,2R) enantiomer available for asymmetric synthesis

• [1] Ryabchuk, P.; Edwards, A.; Gerasimchuk, N.; Rubina, M.; Rubin, M. Dual Control of the Selectivity in the Formal Nucleophilic Substitution of Bromocyclopropanes en Route to Densely Functionalized, Chirally Rich Cyclopropyl Derivatives. Org. Lett. 2013, 15 (23), 6010–6013. View Source
• [2] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. Accessed 2025. View Source

Why Cyclopropyl Alcohol Analogs Cannot Replace 2-(2-Bromocyclopropyl)propan-2-ol: Steric and Electronic Differentiation

In-class cyclopropyl alcohols such as 2-bromo-1-cyclopropylethanol (CAS 21994-20-7) and (2-bromocyclopropyl)methanol (CAS 97535-45-0) share the bromocyclopropane core but differ critically in substitution at the carbinol position. 2-(2-Bromocyclopropyl)propan-2-ol incorporates a tertiary alcohol (gem-dimethyl) that introduces substantial steric hindrance around the oxygen atom, which profoundly influences nucleophilic substitution pathways, diastereoselectivity, and metabolic stability [1]. This steric shielding alters the conformational landscape of the cyclopropane ring, impacting the trajectory of incoming nucleophiles and the stereochemical outcome of ring-opening or substitution reactions [2]. Simple primary or secondary alcohol analogs lack this steric bulk and thus exhibit different reactivity profiles, often leading to undesired side reactions or lower stereoselectivity. Consequently, generic substitution is not scientifically valid when a reaction or application requires the precise steric and electronic environment provided by the tertiary carbinol [3].

This product

Analog cyclopropyl alcohols

Alcohol substitution

Tertiary (gem-dimethyl)

Primary or secondary (less hindered)

Conformational flexibility

1 rotatable bond (restricted)

2 rotatable bonds (more flexible)

Stereochemistry

(1S,2R) enantiomer defined

Often racemic or unspecified

Substitution may shift diastereoselectivity, crystallization behavior, and chiral purity. Verify stereochemical and steric requirements before replacing.

• [1] Ryabchuk, P.; Edwards, A.; Gerasimchuk, N.; Rubina, M.; Rubin, M. Dual Control of the Selectivity in the Formal Nucleophilic Substitution of Bromocyclopropanes en Route to Densely Functionalized, Chirally Rich Cyclopropyl Derivatives. Org. Lett. 2013, 15 (23), 6010–6013. View Source
• [2] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. Accessed 2025. View Source
• [3] PubChem. 2-Bromo-1-cyclopropylethanol. CID 55266320. Accessed 2025. View Source

Quantitative Differentiation of 2-(2-Bromocyclopropyl)propan-2-ol Against Closest Analogs

Steric Bulk at the Carbinol Center: A Critical Determinant of Diastereoselectivity in Formal Nucleophilic Substitution

In formal nucleophilic substitution reactions of bromocyclopropanes, the steric environment at the C-2 position governs the diastereoselectivity of the transformation. 2-(2-Bromocyclopropyl)propan-2-ol, possessing a bulky gem-dimethyl tertiary alcohol, provides enhanced steric shielding compared to primary alcohol analogs such as (2-bromocyclopropyl)methanol. While direct head-to-head experimental data for this exact compound is not publicly available, class-level inference from studies on structurally related bromocyclopropanes indicates that increased steric bulk at the carbinol position correlates with improved diastereomeric ratios (dr). For example, substrates with larger C-2 substituents yield dr values >20:1 in azole substitution reactions, whereas less hindered analogs exhibit dr values as low as 3:1 [1].

Diastereoselectivity

Class-level

Predicted dr >20:1 vs. ~3:1 (less hindered analog)

Supports diastereoselective synthesis workflow

Class-level inference from Ryabchuk et al. (2013); experimental data to verify

Evidence Dimension	Diastereoselectivity in formal nucleophilic substitution
Target Compound Data	Predicted dr >20:1 based on steric parameters
Comparator Or Baseline	(2-Bromocyclopropyl)methanol (primary alcohol, less hindered)
Quantified Difference	Estimated dr improvement from ~3:1 to >20:1
Conditions	Formal nucleophilic substitution with azoles; room temperature; based on steric argument from Ryabchuk et al. (2013) for analogous bromocyclopropanes

Why This Matters

Higher diastereoselectivity translates to fewer purification steps and higher yield of the desired stereoisomer, directly reducing synthesis cost and time.

• [1] Ryabchuk, P.; Edwards, A.; Gerasimchuk, N.; Rubina, M.; Rubin, M. Dual Control of the Selectivity in the Formal Nucleophilic Substitution of Bromocyclopropanes en Route to Densely Functionalized, Chirally Rich Cyclopropyl Derivatives. Org. Lett. 2013, 15 (23), 6010–6013. View Source

Predicted Lipophilicity (XLogP3-AA) and Its Impact on Compound Handling and ADME Properties

Lipophilicity, as estimated by XLogP3-AA, differs significantly between 2-(2-bromocyclopropyl)propan-2-ol and its primary alcohol analog. The target compound exhibits a calculated XLogP3-AA of approximately 1.15, whereas 2-bromo-1-cyclopropylethanol (CAS 21994-20-7) has a lower XLogP3-AA of 1.1 [1][2]. The 0.05 log unit difference, while modest, is consistent with the increased hydrophobic surface area contributed by the gem-dimethyl group. In drug discovery contexts, even small changes in logP can influence membrane permeability, aqueous solubility, and off-target binding. The slightly higher lipophilicity of the tertiary alcohol may offer advantages in crossing biological barriers or in partitioning into organic phases during extraction.

Lipophilicity

Computed property

XLogP3-AA 1.15 vs. 1.1 (2-bromo-1-cyclopropylethanol)

Modest lipophilicity margin; may influence phase partitioning

Computed value; no experimental logP available

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.15
Comparator Or Baseline	2-Bromo-1-cyclopropylethanol (XLogP3-AA = 1.1)
Quantified Difference	ΔXLogP = +0.05
Conditions	Computed property via XLogP3 algorithm; no experimental logP data available

Why This Matters

The incremental increase in lipophilicity can be leveraged to fine-tune compound properties for specific biological assays or purification protocols, offering a measurable advantage over less lipophilic analogs.

• [1] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. Accessed 2025. View Source
• [2] PubChem. 2-Bromo-1-cyclopropylethanol. CID 55266320. XLogP3-AA = 1.1. Accessed 2025. View Source

Rotatable Bond Count and Conformational Rigidity: Implications for Crystallization and Binding Entropy

The number of rotatable bonds influences molecular flexibility and crystallization behavior. 2-(2-Bromocyclopropyl)propan-2-ol contains only one rotatable bond (C–C between cyclopropane and carbinol carbon), whereas (2-bromocyclopropyl)methanol has two rotatable bonds and 2-bromo-1-cyclopropylethanol has two rotatable bonds [1]. The reduced flexibility in the target compound arises from the gem-dimethyl substitution, which restricts free rotation. Lower rotatable bond counts are generally associated with higher ligand efficiency and improved crystallinity, which can facilitate X-ray structure determination and solid-state characterization.

Rotatable bonds

Computed property

1 (target) vs. 2 (primary alcohol analogs)

Lower conformational flexibility supports crystallography

Structural descriptor; may improve crystallization success

Evidence Dimension	Rotatable bond count
Target Compound Data	1
Comparator Or Baseline	(2-Bromocyclopropyl)methanol (2 rotatable bonds); 2-Bromo-1-cyclopropylethanol (2 rotatable bonds)
Quantified Difference	Δ = -1 rotatable bond
Conditions	Computed property from structural analysis

Why This Matters

A lower rotatable bond count can enhance the success rate of crystallography trials and may contribute to improved binding thermodynamics in medicinal chemistry campaigns.

• [1] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. Rotatable bond count = 1. Accessed 2025. View Source

Stereochemical Purity and Enantiomeric Specification for Reproducible Asymmetric Synthesis

The (1S,2R) enantiomer of 2-(2-bromocyclopropyl)propan-2-ol is commercially available with defined stereochemistry (CAS 134283-91-3) [1]. In contrast, many bromocyclopropyl alcohol analogs (e.g., 2-bromo-1-cyclopropylethanol) are typically sold as racemic mixtures or undefined stereoisomers [2]. Access to a single, well-characterized enantiomer is essential for asymmetric synthesis campaigns where stereochemical integrity must be maintained. The presence of two stereocenters in the target compound (the cyclopropane carbons) coupled with a tertiary alcohol creates four possible stereoisomers, but the (1S,2R) configuration is specifically stocked, enabling precise control over downstream chirality.

Stereochemical specification

Supplier specification

(1S,2R) enantiomer defined; CAS 134283-91-3

Supports asymmetric synthesis without chiral separation

Batch-specific COA recommended for enantiomeric purity

Evidence Dimension	Stereochemical definition and commercial availability
Target Compound Data	(1S,2R) enantiomer specified, CAS 134283-91-3
Comparator Or Baseline	2-Bromo-1-cyclopropylethanol (undefined stereochemistry)
Quantified Difference	Defined vs. undefined stereochemistry
Conditions	Commercial sourcing from ChemSpace and other vendors

Why This Matters

Procurement of a stereochemically defined building block eliminates the need for costly chiral separation steps and ensures batch-to-batch reproducibility in asymmetric synthetic routes.

• [1] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. CAS 134283-91-3. Accessed 2025. View Source
• [2] PubChem. 2-Bromo-1-cyclopropylethanol. CID 55266320. No stereochemistry specified. Accessed 2025. View Source

High-Value Application Scenarios for 2-(2-Bromocyclopropyl)propan-2-ol

Diastereoselective Synthesis of Complex Cyclopropyl Amines and Azoles

Researchers engaged in the synthesis of chirally dense cyclopropyl derivatives can utilize the steric bulk of 2-(2-bromocyclopropyl)propan-2-ol to achieve high diastereoselectivity in formal nucleophilic substitution reactions. The gem-dimethyl group shields one face of the cyclopropane ring, directing incoming nucleophiles (e.g., azoles, amines) to the opposite face, as inferred from class-level studies [1]. This scenario is particularly valuable in medicinal chemistry programs targeting cyclopropane-containing pharmacophores where stereochemistry is critical for biological activity.

Fine-Tuning Lipophilicity in Lead Optimization

Medicinal chemists can employ 2-(2-bromocyclopropyl)propan-2-ol as a building block to incrementally increase the lipophilicity of a lead series without drastically altering molecular weight or hydrogen bonding capacity. The computed XLogP3-AA of 1.15 represents a modest but measurable increase over primary alcohol analogs (XLogP3-AA = 1.1) [2][3], enabling subtle adjustments to ADME properties while maintaining the beneficial cyclopropane ring strain and electrophilic reactivity.

Enantioselective Route Development with Defined Stereochemistry

For asymmetric synthesis projects, the availability of the (1S,2R) enantiomer (CAS 134283-91-3) provides a reliable, chirally pure starting material [4]. This eliminates the need for preparative chiral chromatography or enzymatic resolution, streamlining process development and reducing costs. The defined stereochemistry is essential for constructing molecules with absolute configuration control, such as chiral ligands or enantiomerically pure pharmaceutical intermediates.

Conformationally Restricted Building Block for Crystallography and Biophysical Studies

The low rotatable bond count (n = 1) of 2-(2-bromocyclopropyl)propan-2-ol imparts conformational rigidity, which can facilitate the crystallization of protein-ligand complexes or the formation of high-quality single crystals for small-molecule X-ray diffraction [5]. Structural biologists and crystallographers may select this compound over more flexible analogs to improve the likelihood of obtaining well-diffracting crystals.

Application

Selection Property

Validation Focus

Diastereoselective cyclopropyl amine/azole synthesis

Steric shielding from gem-dimethyl group

Diastereomeric ratio in nucleophilic substitution

Lipophilicity tuning in lead optimization

Incremental XLogP margin

Membrane permeability and solubility assays

Enantioselective route development

Defined (1S,2R) enantiomer

Chiral purity and stereochemical reproducibility

Conformationally restricted building block for crystallography

Low rotatable bond count

Crystal formation and diffraction quality

• [1] Ryabchuk, P.; Edwards, A.; Gerasimchuk, N.; Rubina, M.; Rubin, M. Dual Control of the Selectivity in the Formal Nucleophilic Substitution of Bromocyclopropanes en Route to Densely Functionalized, Chirally Rich Cyclopropyl Derivatives. Org. Lett. 2013, 15 (23), 6010–6013. View Source
• [2] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. XLogP = 1.15. Accessed 2025. View Source
• [3] PubChem. 2-Bromo-1-cyclopropylethanol. CID 55266320. XLogP3-AA = 1.1. Accessed 2025. View Source
• [4] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. CAS 134283-91-3. Accessed 2025. View Source
• [5] ChemSpace. 2-[(1S,2R)-2-bromocyclopropyl]propan-2-ol. CSSB00015628195. Rotatable bond count = 1. Accessed 2025. View Source